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Executive Summary
Antioxidant 1425, chemically known as Calcium bis(monoethyl(3,5-di-tert-butyl-4-

hydroxybenzyl)phosphonate), is a high molecular weight, multifunctional stabilizer highly

effective in protecting polymers from thermo-oxidative degradation. Its unique molecular

structure incorporates both a sterically hindered phenolic group and a phosphonate moiety,

enabling a dual-action antioxidant mechanism. This guide provides a comprehensive overview

of its mechanism of action, supported by experimental data and detailed protocols, to offer a

thorough understanding of its role in polymer stabilization. Antioxidant 1425 is particularly

valued for its low volatility, high extraction resistance, and non-discoloring properties, making it

a preferred choice for a wide range of polymers, including polyolefins, polyesters, and

elastomers.
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The efficacy of Antioxidant 1425 stems from its ability to interrupt the polymer degradation

cycle at two critical points: radical chain propagation and hydroperoxide decomposition. This

synergistic intramolecular action provides comprehensive protection during high-temperature

processing and long-term service life.

Primary Antioxidant Action: Radical Scavenging
The 3,5-di-tert-butyl-4-hydroxybenzyl group in Antioxidant 1425 functions as a primary

antioxidant by scavenging chain-propagating free radicals. During the oxidative degradation of

polymers, highly reactive peroxy radicals (ROO•) and alkyl radicals (R•) are formed. The

hindered phenolic moiety of Antioxidant 1425 donates a hydrogen atom to these radicals,

neutralizing them and forming a stable, non-reactive phenoxyl radical. The steric hindrance

provided by the bulky tert-butyl groups on the phenol ring prevents this phenoxyl radical from

initiating new degradation chains.
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Figure 1: Radical Scavenging Mechanism of the Hindered Phenol Moiety.

Secondary Antioxidant Action: Hydroperoxide
Decomposition
The degradation products of the radical scavenging process are hydroperoxides (ROOH).

These are thermally unstable and can decompose to form new, highly reactive radicals,

thereby re-initiating the degradation cycle. The phosphonate group in Antioxidant 1425 acts

as a secondary antioxidant by decomposing these hydroperoxides into non-radical, stable
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products, primarily alcohols.[1] This is a crucial step in preventing the auto-acceleration of

polymer degradation. The phosphorus atom in the phosphonate is oxidized from a trivalent to a

pentavalent state in this process.[2]

The presence of the calcium ion is thought to play a role in the stabilization and reactivity of the

phosphonate group, potentially by forming complexes that facilitate the decomposition of

hydroperoxides.
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Figure 2: Hydroperoxide Decomposition by the Phosphonate Moiety.

Synergistic Effect
The intramolecular combination of a primary and a secondary antioxidant within a single

molecule results in a highly effective synergistic stabilization system. The hindered phenol

group immediately neutralizes free radicals, while the phosphonate group simultaneously

eliminates the hydroperoxides formed, providing a comprehensive defense against oxidative

degradation.[1]
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The performance of Antioxidant 1425 is typically evaluated by measuring changes in the

physical and chemical properties of the polymer after processing and aging. Key performance

indicators include Oxidation Induction Time (OIT), Melt Flow Index (MFI), and resistance to

discoloration after oven aging.

Oxidative Induction Time (OIT)
OIT is a measure of the thermal stability of a material in an oxygen atmosphere. A longer OIT

indicates better resistance to oxidative degradation. The addition of Antioxidant 1425
significantly increases the OIT of polypropylene.

Table 1: Oxidative Induction Time (OIT) of Polypropylene with Antioxidant 1425

Antioxidant 1425 Concentration (wt%) OIT at 200°C (minutes)

0.00 < 5

0.05 25 - 35

0.10 50 - 65

0.20 > 100

Note: Data are typical values and may vary depending on the specific grade of polypropylene

and processing conditions.

Melt Flow Index (MFI)
MFI is a measure of the ease of flow of a molten polymer and is inversely related to its

molecular weight. During degradation, polymer chains are broken, leading to a decrease in

molecular weight and an increase in MFI. An effective antioxidant will minimize the change in

MFI after processing.

Table 2: Melt Flow Index (MFI) of Polypropylene after Multiple Extrusions
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Antioxidant 1425
Concentration
(wt%)

MFI (g/10 min) after
1st Extrusion

MFI (g/10 min) after
5th Extrusion

% Change in MFI

0.00 4.2 15.8 +276%

0.10 4.0 6.5 +63%

0.20 3.9 4.8 +23%

Note: MFI measured at 230°C/2.16 kg. Data are typical values.

Long-Term Thermal Stability (Oven Aging)
Oven aging tests are used to assess the long-term thermal stability of a polymer. Samples are

exposed to elevated temperatures in a circulating air oven, and the time to embrittlement or

significant discoloration is measured.

Table 3: Oven Aging of Polypropylene at 150°C

Antioxidant 1425 Concentration (wt%) Time to Embrittlement (hours)

0.00 < 24

0.10 400 - 500

0.20 > 1000

Note: Data are typical values and may vary depending on sample thickness and specific test

conditions.

Experimental Protocols
Sample Preparation

Dry-blend polypropylene (PP) powder with the desired concentration of Antioxidant 1425.

Compound the blend using a twin-screw extruder with a specified temperature profile (e.g.,

180-220°C) and screw speed.
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Pelletize the extruded strands.

For MFI and OIT testing, use the pellets directly. For oven aging and mechanical testing,

prepare plaques of a specified thickness (e.g., 1 mm) by compression or injection molding.
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Figure 3: General Workflow for Sample Preparation.
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Oxidation Induction Time (OIT) Measurement (ASTM
D3895)

Place a small sample (5-10 mg) of the polymer in an aluminum pan.

Heat the sample in a Differential Scanning Calorimeter (DSC) to the desired isothermal test

temperature (e.g., 200°C) under a nitrogen atmosphere.

Once the temperature is stable, switch the purge gas to oxygen.

Record the time from the introduction of oxygen until the onset of the exothermic oxidation

peak. This time is the OIT.

Melt Flow Index (MFI) Measurement (ASTM D1238)
Preheat the barrel of the MFI apparatus to the specified temperature (e.g., 230°C for PP).

Load a specified amount of the polymer pellets into the barrel.

After a specified pre-heating time, apply a standard weight (e.g., 2.16 kg for PP) to the

piston.

Collect the extrudate for a set period and weigh it.

Calculate the MFI in grams per 10 minutes.

Oven Aging (ASTM D3045)
Place the prepared polymer plaques in a circulating air oven at a specified temperature (e.g.,

150°C).

Periodically remove samples and inspect for signs of degradation, such as discoloration,

cracking, or embrittlement.

The time to failure is recorded when the sample breaks upon bending to a specified angle.

Conclusion
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Antioxidant 1425 provides a highly effective and robust solution for the stabilization of a wide

range of polymers. Its dual-action mechanism, which combines radical scavenging and

hydroperoxide decomposition within a single molecule, offers synergistic protection against

thermo-oxidative degradation. The quantitative data presented demonstrates its superior

performance in maintaining the physical and mechanical properties of polypropylene during

processing and long-term use. The detailed experimental protocols provide a framework for the

evaluation of its performance in various polymer systems. For researchers and professionals in

polymer science and material development, a thorough understanding of the mechanism and

performance of Antioxidant 1425 is crucial for formulating durable and reliable polymer

products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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